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Compound of Interest

Compound Name: U-104489

Cat. No.: B1682658

Extensive research has yielded no specific information regarding a compound designated as
PNU-104489. Database searches for this identifier in chemical and biological literature have
not returned any relevant results, suggesting that this may be an incorrect designation or a
compound not disclosed in publicly available resources.

It is possible that "PNU-104489" is a misnomer for a similarly named compound, or the
acronym "PNU" could be leading to ambiguity, as it is also widely used to refer to the Philippine
Normal University.

However, significant research is available for a related compound, PNU-159548, a novel
cytotoxic antitumor agent. Given the similarity in nomenclature, the following information on
PNU-159548 is provided as a potential point of reference.

Biological Activity of PNU-159548

PNU-159548, with the chemical name 4-demethoxy-3'-deamino-3'-aziridinyl-4'-
methylsulphonyl-daunorubicin, is a derivative of the anticancer drug idarubicin. It exhibits a
broad spectrum of antitumor activity both in laboratory settings (in vitro) and in living organisms
(in vivo).

Mechanism of Action

The primary mechanism of action for PNU-159548 is its dual ability to interact with DNA. It acts
as both a DNA intercalating agent and an alkylating agent. This means it can insert itself
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between the base pairs of the DNA helix and also form covalent bonds with the DNA, disrupting
its structure and function, ultimately leading to cancer cell death.

Preclinical and Clinical Findings

o Antitumor Activity: PNU-159548 has demonstrated high antitumor activity against a wide
range of cancer cell lines.

o Cardiotoxicity: A significant advantage of PNU-159548 is its reduced cardiotoxic potential
compared to other anthracyclines like doxorubicin[1]. In a chronic rat model, PNU-159548
was found to be significantly less cardiotoxic than doxorubicin at equimyelosuppressive
doses[1].

o Myelotoxicity: The compound does cause dose-dependent myelotoxicity (suppression of the
bone marrow's ability to produce blood cells)[1].

o Other Effects: Studies in rats have shown reversible increases in liver weight and non-
reversible testicular atrophy. Unlike doxorubicin, it did not appear to affect kidney weight[1].

Visualizing the Proposed Mechanism of PNU-159548

The following diagram illustrates the dual mechanism of action of PNU-159548 on DNA.
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Dual mechanism of PNU-159548 on DNA.

Disclaimer: The information provided above pertains to PNU-159548 and not PNU-104489. It is
offered as a potential alternative in the event of a typographical error in the original query.
Without further clarification or the availability of data for PNU-104489, a detailed technical
guide on its specific biological activity cannot be produced.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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